Cas no 1774894-47-1 (3-(4-Bromo-2-nitrophenyl)thiazolidine)

• Product Name: 3-(4-Bromo-2-nitrophenyl)thiazolidine
• CAS No: 1774894-47-1
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 4704466
• Update Time: 2025-06-09

3-(4-Bromo-2-nitrophenyl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-nitrophenyl)thiazolidine
• 5-Bromo-2-(thiazolidin-3-yl)nitrobenzene
• 3-(4-bromo-2-nitrophenyl)-1,3-thiazolidine

• Inchi： 1S/C9H9BrN2O2S/c10-7-1-2-8(9(5-7)12(13)14)11-3-4-15-6-11/h1-2,5H,3-4,6H2
• InChI Key： IHMXRSLYDLNAQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])N1CSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 74.4

Additional information on 3-(4-Bromo-2-nitrophenyl)thiazolidine

Professional Introduction to 3-(4-Bromo-2-nitrophenyl)thiazolidine (CAS No. 1774894-47-1)

3-(4-Bromo-2-nitrophenyl)thiazolidine, a compound with the chemical identifier CAS No. 1774894-47-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a thiazolidine core fused with a nitro-substituted bromophenyl group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this molecule makes it a valuable scaffold for the development of novel therapeutic agents.

The thiazolidine ring is a well-known pharmacophore in drug discovery, often associated with bioactive molecules that exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4-bromo-2-nitrophenyl moiety introduces additional electronic and steric influences, which can modulate the compound's reactivity and interaction with biological targets. This combination of structural features has prompted extensive investigation into its potential applications.

Recent studies have highlighted the importance of functionalized thiazolidines in medicinal chemistry. Researchers have been exploring derivatives of thiazolidine as intermediates in the synthesis of small-molecule drugs due to their ability to form stable complexes with biological macromolecules. The nitro and bromo substituents in 3-(4-Bromo-2-nitrophenyl)thiazolidine are particularly noteworthy, as they can participate in various chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions.

In the context of drug development, 3-(4-Bromo-2-nitrophenyl)thiazolidine has been investigated for its potential role in modulating enzyme activity and receptor binding. The nitro group, for instance, can serve as a site for redox reactions, which are relevant to certain metabolic pathways. Meanwhile, the bromine atom provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are crucial for generating more complex molecules with tailored biological properties.

The compound's relevance extends to the field of materials science, where thiazolidine derivatives are being explored for their applications in organic electronics and coordination chemistry. The ability of these molecules to act as ligands or building blocks for supramolecular assemblies has opened new avenues for research. For instance, the interaction between 3-(4-Bromo-2-nitrophenyl)thiazolidine and transition metals could lead to the development of novel catalysts or luminescent materials.

One of the most compelling aspects of 3-(4-Bromo-2-nitrophenyl)thiazolidine is its potential in addressing unmet medical needs. Ongoing research suggests that this compound may exhibit inhibitory effects on key enzymes involved in diseases such as cancer and inflammation. By targeting specific molecular pathways, it could offer a new therapeutic approach where traditional treatments have shown limitations. The nitro group's ability to engage in redox processes might be particularly beneficial in modulating oxidative stress-related conditions.

The synthesis of 3-(4-Bromo-2-nitrophenyl)thiazolidine involves multi-step organic reactions that highlight the compound's synthetic versatility. Starting from commercially available precursors, researchers can employ a sequence of bromination, nitration, and cyclization reactions to construct the desired structure. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been utilized to optimize reaction conditions and improve yields. These methods not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles.

The pharmacological evaluation of 3-(4-Bromo-2-nitrophenyl)thiazolidine has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with proteins and enzymes relevant to disease mechanisms. For example, preliminary data suggest that it may inhibit kinases involved in tumor proliferation or modulate inflammatory cytokines production. These findings warrant further investigation into its therapeutic potential.

In conclusion, 3-(4-Bromo-2-nitrophenyl)thiazolidine (CAS No. 1774894-47-1) stands out as a versatile and intriguing molecule with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel drugs targeting various diseases while also serving as a platform for innovative material development. As research continues to uncover new aspects of this compound's properties and applications, it is likely to remain a focal point in scientific endeavors aimed at improving human health and advancing technological capabilities.